Cas no 502132-92-5 (1H-Pyrazol-3-amine,5-(2-ethoxyphenyl)-(9CI))

• Product Name: 1H-Pyrazol-3-amine,5-(2-ethoxyphenyl)-(9CI)
• CAS No: 502132-92-5
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1017561
• PubChem ID: 3767967
• Update Time: 2025-04-20

1H-Pyrazol-3-amine,5-(2-ethoxyphenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine,5-(2-ethoxyphenyl)-(9CI)
• 5-(2-ethoxyphenyl)-1H-Pyrazol-3-amine
• 5-(2-Ethoxy-phenyl)-2H-pyrazol-3-ylamine
• 5-(2-ethoxyphenyl)pyrazolidin-3-amine
• AKOS000168649
• DB-071130
• 502132-92-5
• SCHEMBL12536447
• CHEMBL3548125
• EN300-1150508

• MDL： MFCD02664278
• Inchi： 1S/C11H13N3O/c1-2-15-10-6-4-3-5-8(10)9-7-11(12)14-13-9/h3-7H,2H2,1H3,(H3,12,13,14)
• InChI Key： GLPUVPKXMFGLJP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1=CC(N)=NN1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.9Ų